2-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[(2-aminoacetyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H23N3O3/c17-10-15(20)18-11-14-8-4-5-9-19(14)16(21)22-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12,17H2,(H,18,20)
• InChI Key: UKBGMEYXUTXDNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CNC(=O)CN)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

2-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (hereafter referred to as the target compound) is a piperidine-based derivative featuring a benzyl ester group and an amino-acetylamino side chain. Piperidine rings are widely utilized in medicinal chemistry due to their conformational flexibility and ability to mimic bioactive molecules . This compound has been investigated as a synthetic intermediate in drug development, particularly for protease inhibitors or receptor modulators .

Biological Activity

The compound 2-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester , also known as benzyl 2-(aminomethyl)piperidine-1-carboxylate, is a derivative of piperidine with potential biological activities. This article reviews its biological activity based on available research findings, structure-activity relationships (SAR), and case studies.

• Molecular Formula : C₁₄H₁₉N₂O₃
• Molecular Weight : 255.32 g/mol
• CAS Number : 1159826-44-4

The biological activity of this compound can be attributed to its ability to interact with various biological targets, particularly in the realm of receptor antagonism. Research indicates that derivatives of piperidine, including this compound, have shown significant activity against chemokine receptors, particularly CCR3 and CCR1.

Structure-Activity Relationship (SAR)

Studies have demonstrated that modifications to the piperidine structure can enhance binding affinity and selectivity for specific receptors. For instance:

• The introduction of N-(ureidoalkyl) substituents has improved binding potency from micromolar to low nanomolar ranges for CCR3 antagonists .
• The piperidine ring's nitrogen atom plays a crucial role in receptor binding, influencing the overall pharmacological profile of the compound.

In Vitro Studies

In vitro assays have shown that benzyl 2-(aminomethyl)piperidine-1-carboxylate exhibits potent antagonistic effects on eotaxin-induced calcium mobilization in human eosinophils, which is crucial for inflammatory responses .

Case Studies

• Eosinophil Chemotaxis : A study investigated the compound's effect on human eosinophils, revealing that it significantly inhibited eotaxin-induced chemotaxis in a dose-dependent manner.
• Toxicity Profile : Toxicological assessments indicate low toxicity in repeated-dose studies, making it a candidate for further development in therapeutic applications .

Summary of Findings

The following table summarizes key findings regarding the biological activities and properties of 2-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester:

Study Type	Findings
SAR Studies	Enhanced binding potency with N-(ureidoalkyl) substitutions; essential pharmacophore identified .
In Vitro Assays	Potent CCR3 antagonism; significant inhibition of eosinophil chemotaxis .
Toxicity Assessments	Low toxicity observed in sub-chronic studies; favorable safety profile for therapeutic use .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Core Structural Variations

Piperidine vs. Pyrrolidine Derivatives

The substitution of the piperidine ring (6-membered) with pyrrolidine (5-membered) alters conformational flexibility and steric effects. For example:

• Its molecular weight (291.35 g/mol) is slightly lower, but the smaller ring may compromise solubility .

Substituent Modifications

Key substituent variations among analogs include:

Compound Name	Substituent	Molecular Formula	Key Properties
Target Compound	Amino-acetylamino	Not explicitly provided (estimated C16H23N3O3)	High H-bond capacity; moderate lipophilicity
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS 1353956-41-8)	Cyclopropyl-amino	C18H24N4O3	Rigid cyclopropane enhances stereochemical stability; may reduce metabolic degradation
2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS 1353946-80-1)	Ethoxymethyl	C16H24N2O3	Increased hydrophilicity (XLogP3 ~1.2); lower H-bond donor count (2 vs. 3 in target)
3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS 1353955-37-9)	Ethyl-methyl-amino	C17H27N3O3	Reduced polarity; potential for enhanced CNS penetration

Physicochemical and Pharmacokinetic Properties

• Hydrogen-Bonding Capacity: The target compound’s amino-acetylamino group provides three H-bond donors (NH2 and NH) and three acceptors (two carbonyls, one ester), outperforming analogs like the ethoxymethyl derivative (2 donors) .
• Lipophilicity: The benzyl ester group ensures moderate logP values (~2.5–3.0), but cyclopropyl-containing analogs (e.g., CAS 1353956-41-8) may exhibit higher logP due to nonpolar substituents .